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Compound of Interest

Compound Name: 2,3,5-Trimethylanisole

Cat. No.: B020204 Get Quote

An In-Depth Technical Guide to the Safety of 2,3,5-Trimethylanisole

This technical guide provides a comprehensive overview of the safety data for 2,3,5-
Trimethylanisole (CAS No: 20469-61-8), intended for researchers, scientists, and

professionals in drug development. The document details hazard classifications, physical and

chemical properties, handling procedures, and emergency responses.

Identification and Physical Properties
2,3,5-Trimethylanisole, also known as 1-Methoxy-2,3,5-trimethylbenzene, is a colorless liquid

with a pungent aroma.[1] It is used in organic synthesis and as an additive in the flavor and

fragrance industry.[1][2]

Table 1: Chemical and Physical Properties of 2,3,5-Trimethylanisole
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Property Value Source(s)

IUPAC Name
1-Methoxy-2,3,5-

trimethylbenzene
[3]

CAS Number 20469-61-8 [3]

Molecular Formula C₁₀H₁₄O [3][4]

Molecular Weight 150.22 g/mol [3][5]

Appearance Colorless oil/liquid [1][5]

Boiling Point 213-216 °C (@ 760 mmHg) [5]

84.5-85 °C (@ 7 mmHg) [2]

Density 0.97 g/cm³ [5]

Refractive Index 1.518 - 1.520 [5]

Flash Point 80.9 °C (178 °F) (estimated) [6]

Solubility

Soluble in organic solvents

(e.g., Chloroform,

Dichloromethane).[5] Insoluble

in water.[1]

[1][5]

Hazard Identification and Classification
2,3,5-Trimethylanisole is classified as an irritant according to the Globally Harmonized System

(GHS). The primary hazards are irritation to the skin, eyes, and respiratory system.[3]

Table 2: GHS Hazard Classification for 2,3,5-Trimethylanisole
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Classification Code
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation
alt text Warning

Serious Eye

Damage/Irritation
H319

Causes serious

eye irritation
alt text Warning

Specific Target

Organ Toxicity

(Single

Exposure)

H335

May cause

respiratory

irritation

alt text Warning

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[3]

Precautionary Statements: For a full list of precautionary statements (P-codes) including

prevention, response, storage, and disposal, refer to the ECHA C&L Inventory.[3] Key

preventative statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and

P280 (Wear protective gloves/eye protection/face protection).[3][5]

Toxicology and Health Effects
The primary health effects associated with 2,3,5-Trimethylanisole are irritant in nature,

consistent with its GHS classification.

Table 3: Summary of Toxicological Endpoints
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Endpoint Result Classification

Acute Oral Toxicity Data not available Not classified

Acute Dermal Toxicity Data not available Not classified

Acute Inhalation Toxicity Data not available Not classified

Skin Corrosion/Irritation Irritant Category 2

Serious Eye Damage/Irritation Serious Irritant Category 2A

Respiratory Irritation May cause irritation STOT SE Category 3

Note: Specific quantitative toxicity data (e.g., LD50, LC50) for 2,3,5-Trimethylanisole are not

readily available in published literature.[6]

Experimental Protocols for Hazard Determination
While specific experimental reports for this compound are not public, the hazard classifications

are typically determined using standardized methodologies, such as the OECD Guidelines for

the Testing of Chemicals.

Skin Irritation (OECD Test Guideline 404): This test evaluates the potential for a substance to

cause reversible inflammatory changes to the skin.[7] A single dose of the substance is

applied to the skin of a test animal (historically the albino rabbit) for a set period (e.g., 4

hours).[8] The skin is then observed for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[7] The severity

and reversibility of the skin reactions determine the classification.[8]

Eye Irritation (OECD Test Guideline 405): This guideline assesses the potential for a

substance to produce reversible or irreversible changes in the eye.[9][10] A single dose is

applied to the conjunctival sac of one eye in an animal (typically an albino rabbit), with the

other eye serving as a control.[11] The eyes are examined for effects on the cornea, iris, and

conjunctiva at specified intervals for up to 21 days to assess the severity and reversibility of

any damage.[10] A tiered testing strategy, including in vitro methods, is recommended to

minimize animal use.[12]
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In Vitro Alternatives (OECD TGs 431 & 439): Modern safety testing emphasizes non-animal

methods. The In Vitro Skin Corrosion Test (OECD TG 431) uses a reconstructed human

epidermis (RhE) model to identify corrosive chemicals by measuring cell viability after

exposure.[13][14] Similarly, the In Vitro Skin Irritation Test (OECD TG 439) uses an RhE

model to distinguish irritants from non-irritants.[15] These methods are crucial components of

a weight-of-evidence approach to classification.[13]

Toxicological Hazard Assessment Workflow

Start:
New Chemical

Literature & In Silico Review
(Existing Data, QSAR)

Physico-Chemical Properties
(e.g., pH extremes?)

Sufficient Data
for Classification?

In Vitro Testing
(e.g., OECD TG 431/439 - RhE)

No

Final GHS Classification
& Labeling

Yes

Results Conclusive?

In Vivo Testing (if necessary)
(e.g., OECD TG 404/405)

No / Inconclusive

Yes

Click to download full resolution via product page

Caption: A generalized workflow for toxicological hazard assessment.

Safe Handling and Exposure Control
Proper handling procedures are critical to minimize risk when working with 2,3,5-
Trimethylanisole.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation exposure. Eyewash stations and safety

showers must be readily accessible.

Personal Protective Equipment (PPE): The selection of PPE is dependent on the nature and

scale of the work being performed.
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PPE Selection Workflow

Task Assessment

Evaluate Risk:
- Quantity

- Aerosolization?
- Ventilation?

Low Risk
(e.g., small scale,

in fume hood)

Low

Higher Risk
(e.g., large quantity,

poor ventilation)

High

Standard PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves
- Lab Coat

Enhanced PPE:
- Chemical Goggles / Face Shield

- Heavier Gloves (e.g., Butyl)
- Chemical-Resistant Apron

- Respiratory Protection (if needed)

Proceed with Work

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Safe Handling & Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in the work area. Wash hands thoroughly after handling. Keep containers tightly

closed when not in use. Avoid reaction with strong oxidizing agents to prevent fire or

explosion.[1]

Storage: Store in a cool, dry, and well-ventilated place away from heat and ignition sources.

[1] Keep containers sealed to prevent moisture contamination and release of vapors.

Emergency Procedures
First Aid Measures
Immediate action is required in case of accidental exposure.

Table 4: First Aid Procedures for 2,3,5-Trimethylanisole Exposure

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. If eye irritation

persists, get medical advice/attention.

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water. If skin

irritation occurs, seek medical advice.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If feeling unwell, seek

medical advice.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek medical advice/attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, water spray,

or carbon dioxide (CO₂).
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Specific Hazards: The substance is combustible. Vapors may be heavier than air and could

travel to an ignition source.

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors and prevent contact with skin and

eyes.

Environmental Precautions: Prevent the chemical from entering drains or waterways.

Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite). Collect the material using non-sparking tools and place it in a suitable,

labeled container for disposal according to local regulations.
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Emergency Spill Response Protocol

Spill Detected

Assess Situation
(Size, Location, Hazards)

Secure Area
(Alert others, restrict access)

Don Appropriate PPE

Control Source & Ventilate
(If safe to do so)

Contain Spill
(Use inert absorbent material)

Clean Up & Collect Waste
(Use non-sparking tools)

Dispose of Waste
(Follow regulations)

Decontaminate Area & PPE

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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